CID 6336882
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of antimony, compd. with manganese (1:2), typically involves high-temperature reactions between manganese and antimony. One common method is the direct combination of elemental manganese and antimony at elevated temperatures to form manganese antimonide .
Industrial Production Methods: Industrial production of this compound often involves the use of high-temperature furnaces to ensure complete reaction between the elements. The reaction conditions, such as temperature and pressure, are carefully controlled to optimize yield and purity .
Chemical Reactions Analysis
Types of Reactions: CID 6336882, undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the compound’s unique structure and the presence of both manganese and antimony atoms .
Common Reagents and Conditions: Common reagents used in reactions with this compound include oxidizing agents like potassium permanganate and reducing agents such as hydrogen gas. The reaction conditions, such as temperature and pH, play a crucial role in determining the reaction pathway and products formed .
Major Products Formed: The major products formed from reactions involving antimony, compd. with manganese (1:2), depend on the specific reaction conditions. For example, oxidation reactions may produce manganese oxides and antimony oxides, while reduction reactions may yield elemental manganese and antimony .
Scientific Research Applications
CID 6336882, has a wide range of scientific research applications. In chemistry, it is used as a catalyst in various reactions, including water oxidation and hydrogen evolution reactions . In medicine, research is ongoing to explore its potential as an anticancer agent . Additionally, in industry, it is used in the production of advanced materials and as a component in certain alloys .
Mechanism of Action
The mechanism of action of antimony, compd. with manganese (1:2), involves its interaction with molecular targets and pathways within cells. For example, in biological systems, it can interact with metal ions and proteins, affecting cellular processes such as enzyme activity and metal ion homeostasis . In catalytic applications, its mechanism of action involves the activation of reactants and the stabilization of reaction intermediates, leading to enhanced reaction rates and selectivity .
Comparison with Similar Compounds
Similar Compounds: Similar compounds to antimony, compd. with manganese (1:2), include other metal antimonides such as iron antimonide (FeSb2) and cobalt antimonide (CoSb3). These compounds share some structural similarities and chemical properties with manganese antimonide .
Uniqueness: What sets antimony, compd. with manganese (1:2), apart from similar compounds is its unique combination of manganese and antimony, which imparts distinct chemical and physical properties. For example, its catalytic activity in water oxidation reactions is enhanced by the presence of manganese, making it a valuable catalyst in green chemistry applications .
Properties
InChI |
InChI=1S/2Mn.Sb |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMWGISPXZSHYPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Mn].[Mn].[Sb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Mn2Sb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.636 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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